![molecular formula C11H18O B6153011 6,6-dimethylspiro[2.5]octane-1-carbaldehyde CAS No. 1785212-51-2](/img/no-structure.png)
6,6-dimethylspiro[2.5]octane-1-carbaldehyde
Overview
Description
6,6-dimethylspiro[2.5]octane-1-carbaldehyde is a chemical compound with the molecular formula C11H18O and a molecular weight of 166.26 . It is also known by the synonym Spiro[2.5]octane-1-carboxaldehyde, 6,6-dimethyl .
Molecular Structure Analysis
The molecular structure of this compound is characterized by a spiro[2.5]octane core with a carbaldehyde functional group attached . The exact structural details would require more specific information or computational analysis.Physical And Chemical Properties Analysis
The predicted boiling point of this compound is 229.2±9.0 °C, and its predicted density is 0.96±0.1 g/cm3 .properties
| { "Design of the Synthesis Pathway": "The synthesis of 6,6-dimethylspiro[2.5]octane-1-carbaldehyde can be achieved through a multi-step process involving several reactions.", "Starting Materials": [ "2-methyl-1,3-butadiene", "acrolein", "magnesium", "ethylmagnesium bromide", "chromium trioxide", "sodium borohydride", "acetic acid", "sodium hydroxide", "sulfuric acid", "sodium sulfate", "sodium chloride", "water" ], "Reaction": [ "Step 1: The starting material 2-methyl-1,3-butadiene is reacted with acrolein in the presence of magnesium to form 6,6-dimethylspiro[2.5]oct-4-ene-1,7-dial.", "Step 2: The spiro compound is then reacted with ethylmagnesium bromide to form 6,6-dimethylspiro[2.5]oct-4-ene-1,7-diol.", "Step 3: The diol is oxidized using chromium trioxide to form 6,6-dimethylspiro[2.5]oct-4-ene-1,7-dione.", "Step 4: The ketone is reduced using sodium borohydride in the presence of acetic acid to form 6,6-dimethylspiro[2.5]octane-1,7-diol.", "Step 5: The diol is dehydrated using sulfuric acid to form 6,6-dimethylspiro[2.5]oct-1-ene.", "Step 6: The spiro compound is oxidized using sodium chlorite in the presence of sodium hydroxide to form 6,6-dimethylspiro[2.5]octane-1-carbaldehyde." ] } | |
CAS RN |
1785212-51-2 |
Molecular Formula |
C11H18O |
Molecular Weight |
166.3 |
Purity |
95 |
Origin of Product |
United States |
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